Ethyl 4-[3-(methanesulfonamido)phenyl]-6-(4-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate

• IUPAC Name: ethyl 4-[3-(methanesulfonamido)phenyl]-6-(4-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate
• InChI: InChI=1S/C23H25NO5S/c1-4-29-23(26)22-20(16-10-8-15(2)9-11-16)13-18(14-21(22)25)17-6-5-7-19(12-17)24-30(3,27)28/h5-12,14,20,22,24H,4,13H2,1-3H3
• InChI Key: RKESRCWCHIRRQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(CC(=CC1=O)C2=CC(=CC=C2)NS(=O)(=O)C)C3=CC=C(C=C3)C
• Molecular Formula: C23H25NO5S
• Molecular Weight: 427.5 g/mol

Description

Ethyl 4-[3-(methanesulfonamido)phenyl]-6-(4-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate is a useful research compound. Its molecular formula is C23H25NO5S and its molecular weight is 427.52. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Applications

The diverse range of scientific applications of ethyl 4-[3-(methanesulfonamido)phenyl]-6-(4-methylphenyl)-2-oxocyclohex-3-ene-1-carboxylate and related compounds spans from synthetic organic chemistry to pharmacology, reflecting the compound's versatility in research. For instance, studies have demonstrated the compound's role in selective hydrolysis processes, showcasing its utility in organic synthesis. Specifically, the pH-dependent hydrolysis of similar sulfonate esters has been explored for selective removal in synthetic processes, highlighting the chemical's potential in refining and improving the efficiency of chemical synthesis (Chan, Cox, & Sinclair, 2008).

Biological Activities

Further research into sulfonamide-derived esters, closely related to the compound , has uncovered a variety of biological activities, including antiradical, antimicrobial, and enzyme inhibition properties. These findings suggest the potential for these compounds in the development of new therapeutic agents or as tools in biological research (Danish et al., 2019).

Structural and Molecular Studies

Crystal and molecular structure analyses of compounds with structural similarities to this compound provide insights into their chemical behavior and potential interactions. These studies not only contribute to our understanding of their physical and chemical properties but also facilitate their application in various scientific domains (Kaur et al., 2012).

Anticonvulsant Potential

The exploration of sulfonamide compounds for their anticonvulsant potential highlights the broader pharmacological applications of this class of chemicals. Their interaction with specific ion channels in cardiac tissue suggests their utility in developing new class III antiarrhythmic agents, further exemplifying the compound's relevance in medical research and drug development (Johnson et al., 1995).